Cas no 1821237-04-0 (tert-Butyl 4-hydroxyoctahydro-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 4-hydroxyoctahydro-1H-indole-1-carboxylate
• CAS No: 1821237-04-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD13248566
• CID: 4619621
• PubChem ID: 46735159
• Update Time: 2025-05-21

tert-Butyl 4-hydroxyoctahydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, octahydro-4-hydroxy-, 1,1-dimethylethyl ester
• tert-Butyl 4-hydroxyoctahydro-1H-indole-1-carboxylate
• tert-butyl 4-hydroxy-2,3,3a,4,5,6,7,7a-octahydroindole-1-carboxylate
• tert-Butyl octahydro-4-hydroxyindole-1-carboxylate
• C12968
• t-Butyl 4-hydroxyoctahydro-1H-indole-1-carboxylate
• (3aR,4S,7aR)-Octahydro-4-hydroxy-1H-indole-1-carboxylic acid 1,1-dimethylethyl ester
• (3aRS,4SR,7aRS)-4-hydroxy-octahydro-indole-1-carboxylic acid t
• 543910-49-2
• DB-015045
• (3aRS,4SR,7aRS)-4-hydroxy-octahydro-indole-1-carboxylic acid tert-butyl ester
• CS-15013
• MFCD13248566
• MRMYRYLVMIZVQM-UHFFFAOYSA-N
• SCHEMBL1691894
• tert-Butyl4-hydroxyoctahydro-1H-indole-1-carboxylate
• 1H-Indole-1-carboxylic acid, octahydro-4-hydroxy-, 1,1-dimethylethyl ester, (3aR,4S,7aR)-
• SY269299
• 1821237-04-0
• DTXSID00673753
• AKOS015900853
• CS-M3343
• 1-Boc-octahydro-1H-indol-4-ol

• MDL： MFCD13248566
• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-8-7-9-10(14)5-4-6-11(9)15/h9-11,15H,4-8H2,1-3H3
• InChI Key： MRMYRYLVMIZVQM-UHFFFAOYSA-N
• SMILES： OC1CCCC2C1CCN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Additional information on tert-Butyl 4-hydroxyoctahydro-1H-indole-1-carboxylate

tert-Butyl 4-hydroxyoctahydro-1H-indole-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-hydroxyoctahydro-1H-indole-1-carboxylate, identified by the CAS number 1821237-04-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of indole derivatives, which have garnered considerable attention due to their diverse biological activities and applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a hydroxyl group at the 4-position of the indole ring, which is further substituted with a tert-butyl ester group at the 1-position. This unique substitution pattern contributes to its distinct chemical properties and potential for further functionalization.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The hydroxyl group in tert-butyl 4-hydroxyoctahydro-1H-indole-1-carboxylate plays a crucial role in hydrogen bonding interactions, which are essential for molecular recognition and binding affinity. Additionally, the tert-butyl ester group enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes and interacting with target proteins.

In terms of synthesis, this compound can be prepared via a multi-step process involving the formation of the indole ring followed by functionalization at specific positions. One common approach involves the Paal-Knorr synthesis, which utilizes β-diketones or β-diketoamides as precursors. The introduction of the hydroxyl group and tert-butyl ester can be achieved through nucleophilic substitution or esterification reactions, depending on the specific intermediates used. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing waste and improving efficiency.

The application of tert-butyl 4-hydroxyoctahydro-1H-indole-1-carboxylate extends beyond pharmaceuticals. Its structural versatility makes it a valuable building block in organic synthesis. For instance, it can serve as a precursor for constructing more complex molecules with intricate ring systems or for introducing bioisosteric replacements in drug candidates. Recent advancements in click chemistry have further expanded its utility by enabling rapid and efficient coupling reactions with other functional groups.

From a pharmacological perspective, this compound has shown promising results in preclinical studies targeting various disease states. Its ability to modulate enzyme activity and influence cellular signaling pathways makes it a candidate for treating conditions such as cancer, inflammation, and neurodegenerative diseases. Furthermore, its hydroxyl group provides opportunities for bioconjugation, allowing for targeted delivery systems that enhance therapeutic efficacy while minimizing side effects.

In conclusion, tert-butyl 4-hydroxyoctahydro-1H-indole-1-carboxylate is a versatile and intriguing molecule with vast potential in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing chemical science and therapeutic development.